2-(4-ethoxyphenyl)-N-[4-(1-pyrrolidinylsulfonyl)phenyl]acetamide

• IUPAC Name: 2-(4-ethoxyphenyl)-N-(4-pyrrolidin-1-ylsulfonylphenyl)acetamide
• InChI: InChI=1S/C20H24N2O4S/c1-2-26-18-9-5-16(6-10-18)15-20(23)21-17-7-11-19(12-8-17)27(24,25)22-13-3-4-14-22/h5-12H,2-4,13-15H2,1H3,(H,21,23)
• InChI Key: HCEUBXWHRHUBCB-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)CC(=O)NC2=CC=C(C=C2)S(=O)(=O)N3CCCC3
• Molecular Formula: C20H24N2O4S
• Molecular Weight: 388.5 g/mol

Description

2-(4-ethoxyphenyl)-N-[4-(1-pyrrolidinylsulfonyl)phenyl]acetamide, also known as EPPA, is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. EPPA is a member of the sulfonamide class of compounds, which have been used for decades as antibiotics, diuretics, and hypoglycemic agents. However, EPPA has a unique chemical structure that sets it apart from other sulfonamides, making it a promising candidate for further research.

Mechanism of Action

2-(4-ethoxyphenyl)-N-[4-(1-pyrrolidinylsulfonyl)phenyl]acetamide exerts its effects through multiple mechanisms of action. One of the primary mechanisms is the inhibition of carbonic anhydrase, an enzyme that plays a critical role in many physiological processes. 2-(4-ethoxyphenyl)-N-[4-(1-pyrrolidinylsulfonyl)phenyl]acetamide also inhibits the activity of histone deacetylases, which are involved in the regulation of gene expression. Additionally, 2-(4-ethoxyphenyl)-N-[4-(1-pyrrolidinylsulfonyl)phenyl]acetamide has been shown to modulate the activity of various signaling pathways, including the PI3K/Akt and MAPK pathways.
Biochemical and Physiological Effects:
2-(4-ethoxyphenyl)-N-[4-(1-pyrrolidinylsulfonyl)phenyl]acetamide has been shown to have a variety of biochemical and physiological effects. In cancer cells, 2-(4-ethoxyphenyl)-N-[4-(1-pyrrolidinylsulfonyl)phenyl]acetamide induces cell cycle arrest and apoptosis by inhibiting the activity of histone deacetylases. In inflammation research, 2-(4-ethoxyphenyl)-N-[4-(1-pyrrolidinylsulfonyl)phenyl]acetamide reduces the production of pro-inflammatory cytokines by inhibiting the activity of NF-κB. In neurodegenerative disease research, 2-(4-ethoxyphenyl)-N-[4-(1-pyrrolidinylsulfonyl)phenyl]acetamide protects neurons from oxidative stress by scavenging free radicals and inhibiting the activity of pro-inflammatory cytokines.

Advantages and Limitations for Lab Experiments

One of the primary advantages of 2-(4-ethoxyphenyl)-N-[4-(1-pyrrolidinylsulfonyl)phenyl]acetamide is its unique chemical structure, which sets it apart from other sulfonamides and makes it a promising candidate for further research. 2-(4-ethoxyphenyl)-N-[4-(1-pyrrolidinylsulfonyl)phenyl]acetamide has also been shown to have good bioavailability and pharmacokinetic properties, which are important factors for drug development. However, there are also some limitations to working with 2-(4-ethoxyphenyl)-N-[4-(1-pyrrolidinylsulfonyl)phenyl]acetamide, including its relatively low solubility in water and its potential toxicity at high doses.

Future Directions

There are many potential future directions for research on 2-(4-ethoxyphenyl)-N-[4-(1-pyrrolidinylsulfonyl)phenyl]acetamide. One area of interest is the development of 2-(4-ethoxyphenyl)-N-[4-(1-pyrrolidinylsulfonyl)phenyl]acetamide as a cancer therapeutic. Further studies are needed to determine the optimal dosing and administration schedule for 2-(4-ethoxyphenyl)-N-[4-(1-pyrrolidinylsulfonyl)phenyl]acetamide in cancer patients. Another area of interest is the potential use of 2-(4-ethoxyphenyl)-N-[4-(1-pyrrolidinylsulfonyl)phenyl]acetamide in the treatment of neurodegenerative diseases. Additional research is needed to determine the optimal dosing and administration schedule for 2-(4-ethoxyphenyl)-N-[4-(1-pyrrolidinylsulfonyl)phenyl]acetamide in these patients. Finally, further studies are needed to determine the safety and efficacy of 2-(4-ethoxyphenyl)-N-[4-(1-pyrrolidinylsulfonyl)phenyl]acetamide in human clinical trials.

Scientific Research Applications

2-(4-ethoxyphenyl)-N-[4-(1-pyrrolidinylsulfonyl)phenyl]acetamide has been studied for its potential therapeutic applications in various fields of medicine, including cancer, inflammation, and neurodegenerative diseases. In cancer research, 2-(4-ethoxyphenyl)-N-[4-(1-pyrrolidinylsulfonyl)phenyl]acetamide has been shown to inhibit the growth of cancer cells by inducing cell cycle arrest and apoptosis. Inflammation research has demonstrated that 2-(4-ethoxyphenyl)-N-[4-(1-pyrrolidinylsulfonyl)phenyl]acetamide can reduce inflammation by inhibiting the production of pro-inflammatory cytokines. In neurodegenerative disease research, 2-(4-ethoxyphenyl)-N-[4-(1-pyrrolidinylsulfonyl)phenyl]acetamide has been shown to protect neurons from oxidative stress and prevent cognitive decline.